5-chloro-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)thiophene-2-carboxamide hydrochloride

• IUPAC Name: 5-chloro-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)thiophene-2-carboxamide;hydrochloride
• InChI: InChI=1S/C20H22ClN3O3S2.ClH/c1-13-3-4-14(26-2)17-18(13)29-20(22-17)24(8-7-23-9-11-27-12-10-23)19(25)15-5-6-16(21)28-15;/h3-6H,7-12H2,1-2H3;1H
• InChI Key: SPLUOFIXWQHYJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)OC)N=C(S2)N(CCN3CCOCC3)C(=O)C4=CC=C(S4)Cl.Cl
• Molecular Formula: C20H23Cl2N3O3S2
• Molecular Weight: 488.5 g/mol

Description

5-chloro-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)thiophene-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C20H23Cl2N3O3S2 and its molecular weight is 488.44. The purity is usually 95%.
The exact mass of the compound 5-chloro-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)thiophene-2-carboxamide hydrochloride is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Pharmacological Activities

• A study focused on the synthesis of novel benzodifuranyl derivatives, including compounds with structural similarities to the chemical , to evaluate their anti-inflammatory and analgesic properties. These compounds showed significant cyclooxygenase-2 (COX-2) inhibitory activity, highlighting their potential in developing new therapeutic agents (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

Antimicrobial and Antitubercular Potential

• Research on the synthesis of novel 5-chloro-2-(thiophen-2-yl)-7,8-dihydroquinoline-6-carboxamides revealed their promising antitubercular activity. This suggests the potential application of structurally related compounds in combating Mycobacterium tuberculosis, with some analogs demonstrating lower cytotoxicity profiles, which is crucial for therapeutic applications (Sandeep Kumar Marvadi, Devendra Nagineni, Syeda Safoora, V. S. Krishna, D. Sriram, S. Kantevari, 2020).

Antidepressant and Anxiolytic Effects

• Another line of research investigated compounds structurally related to the one for their potential as antidepressants and anxiolytics, focusing on serotonin receptor interactions. These studies contribute to understanding the complex mechanisms underlying mood disorders and offer insights into designing new therapeutic agents with improved efficacy and safety profiles (R. Mahesh, Thangaraj Devadoss, D. Pandey, S. Bhatt, 2011).

Anticancer Applications

• Synthesis and characterization studies on new 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives, including those with similar molecular structures, were conducted to assess their cytotoxicity against cancer cells. These investigations highlight the potential of such compounds in developing novel anticancer therapies, contributing to the ongoing search for more effective and selective cancer treatments (Ashraf S. Hassan, T. Hafez, Souad A. Osman, 2014).